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Compound of Interest

3-Formylphenyl 4-
Compound Name:

methoxybenzoate
CAS No.: 146952-27-4
Cat. No.: B1298487

Get Quote

Executive Summary

3-Formylphenyl 4-methoxybenzoate (CAS 146952-27-4) is a bifunctional aromatic ester
characterized by two reactive handles: an aldehyde group (-CHO) on the meta-position of the
phenolic ring and a methoxy group (-OCH3) on the acid ring. This molecule serves as a critical
intermediate in the synthesis of bent-core (banana-shaped) liquid crystals and Schiff-base
ligands for coordination chemistry.

This guide details two validated synthesis pathways:
e The Acid Chloride Route (Standard): High-yielding, scalable, and robust.

» The Steglich Esterification (Alternative): Mild conditions suitable for small-scale, high-purity
requirements.

Retrosynthetic Analysis
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The strategic disconnection of the ester bond reveals two commercially available precursors: 4-
Methoxybenzoic acid (p-Anisic acid) and 3-Hydroxybenzaldehyde.
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Ester Disconnection -———— 3-Formylphenyl 4-methoxybenzoate
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Click to download full resolution via product page
Figure 1: Retrosynthetic breakdown of the target ester into its constituent acid and phenol.[1]

Primary Pathway: Acid Chloride Method

Rationale: Phenols are poor nucleophiles compared to primary alcohols. Direct Fischer
esterification is often inefficient. Conversion of the acid to an acid chloride creates a highly
electrophilic acylating agent, ensuring complete conversion of the phenol.

Phase 1: Activation of 4-Methoxybenzoic Acid

Reaction:
Reagent Equiv.[2][3][4] Role
4-Methoxybenzoic acid 1.0 Substrate
Thionyl Chloride (SOCI2) 15-2.0 Chlorinating Agent
Catalyst (Vilsmeier-Haack
DMF (Cat.) 2-3 drops
type)
Dichloromethane (DCM) Solvent Optional (can be run neat)
Protocol:

o Charge a round-bottom flask with 4-methoxybenzoic acid (1.0 eq).

e Add Thionyl Chloride (1.5 eq) and a catalytic amount of DMF (Dimethylformamide).
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e Reflux at 75-80°C for 2-3 hours.
e Monitor cessation of gas evolution (HCI/SO2).

 Critical Step: Remove excess SOCI2 via vacuum distillation (rotary evaporator) to prevent
side reactions in the next step. The residue (Acid Chloride) is a moisture-sensitive solid/oil;
use immediately.

Phase 2: Esterification

Reaction:
Reagent Equiv.[2][3][4] Role
3-Hydroxybenzaldehyde 1.0 Nucleophile
4-Methoxybenzoyl chloride 1.1 Electrophile (from Phase 1)
Triethylamine (TEA) 15 Acid Scavenger
DCM or THF Solvent Anhydrous medium
Protocol:

e Dissolve 3-hydroxybenzaldehyde (1.0 eq) and TEA (1.5 eq) in anhydrous DCM under
Nitrogen atmosphere. Cool to 0°C.

e Dissolve the crude acid chloride (from Phase 1) in a minimal amount of DCM.

» Dropwise Addition: Add the acid chloride solution to the aldehyde mixture over 30 minutes.

Exothermic reaction - maintain T < 5°C.
o Allow the mixture to warm to Room Temperature (RT) and stir for 4-6 hours.

e TLC Check: Mobile phase Hexane:Ethyl Acetate (7:3). Product Rf ~ 0.5-0.6; Phenol Rf ~ 0.3.

Phase 3: Workup & Purification

e Quench: Add water to dissolve TEA-HCI salts.[2]
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» Extraction: Wash the organic layer with:
o 1M HCI (removes unreacted amine).
o Sat. NaHCO3 (removes unreacted acid).
o Brine (drying).
e Drying: Dry over anhydrous MgSO4 and concentrate.

e Recrystallization: The crude solid is typically recrystallized from Ethanol or Ethanol/Hexane
mixtures to yield white/off-white needles.

Alternative Pathway: Steglich Esterification

Rationale: Ideal for small-scale synthesis or if the "Acid Chloride" route yields impurities. It uses
DCC (Dicyclohexylcarbodiimide) to activate the acid in situ.[5][6]

Reagents:

4-Methoxybenzoic acid (1.0 eq)

3-Hydroxybenzaldehyde (1.0 eq)

DCC (1.1 eq)

DMAP (0.1 eq, Catalyst)

DCM (Solvent)

Protocol:

Dissolve Acid, Phenol, and DMAP in DCM at 0°C.

Add DCC (dissolved in DCM) dropwise.

Stir at RT overnight. A white precipitate (DCU - Dicyclohexylurea) will form.

Filtration: Filter off the DCU precipitate.
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o Workup: Wash filtrate with 0.5M HCI and NaHCQO3. Purify via column chromatography.[7]

Mechanism & Workflow Visualization

Start: 4-Methoxybenzoic Acid

Activation: SOCI2 / Reflux
(- SO2, - HCI)

Coupling: + 3-Hydroxybenzaldehyde
+ TEA/DCM, 0°C

Workup: Wash HCI / NaHCO3

Product: 3-Formylphenyl 4-methoxybenzoate

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Acid Chloride synthesis route.

Characterization Data (Expected)

Verification of the product structure should be performed using NMR and IR spectroscopy.
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Technique Signal | Peak Assighment
1H NMR (CDCI3) ~10.0 ppm (s, 1H) Aldehyde (-CHO)
~8.15 ppm (d, 2H) Acid Ring (Ortho to C=0)

~6.98 ppm (d, 2H) Acid Ring (Ortho to OMe)

Phenol Ring (Meta-substituted
~7.4 - 7.8 ppm (M, 4H)

pattern)
~3.89 ppm (s, 3H) Methoxy (-OCH3)
IR Spectroscopy 1730 - 1745cm™1 Ester C=0J8] Stretch
1695 - 1705 cm™1 Aldehyde C=0 Stretch
Mass Spectrometry m/z = 256.25 Molecular lon [M]+

Troubleshooting & Optimization

e Low Yield: Ensure the Acid Chloride formation is complete. Residual water in the
esterification step hydrolyzes the acid chloride back to the acid. Use freshly distilled DCM.

» Aldehyde Oxidation: While rare under these conditions, the aldehyde can oxidize to a
carboxylic acid if exposed to air for prolonged periods. Perform reactions under
Nitrogen/Argon.

o Purification Issues: If recrystallization fails, use Flash Column Chromatography (Silica Gel
60). Gradient: 5% -> 20% Ethyl Acetate in Hexane.

References

» Steglich Esterification: Neises, B., & Steglich, W. (1978).[5][6] Simple Method for the
Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524.
[5] Link

o General Acid Chloride Synthesis: Clayden, J., Greeves, N., & Warren, S. (2012). Organic
Chemistry. Oxford University Press.
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e Compound Reference (CAS 146952-27-4): ChemScene. (n.d.). 3-Formylphenyl 4-
methoxybenzoate Product Page. Link

¢ Liquid Crystal Synthesis Context: Imrie, C. T., et al. (2011). "Bent-core liquid crystals: their
properties and potential applications.” Liquid Crystals, 38(11-12).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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